5-Aminothiophene-3-carboxamide
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Overview
Description
5-Aminothiophene-3-carboxamide is a compound with the molecular formula C5H6N2OS . It is a type of thiophene, which is a heterocyclic compound that contains a five-membered ring made up of one sulfur atom and four carbon atoms .
Synthesis Analysis
The synthesis of thiophene derivatives like this compound often involves condensation reactions. The Gewald reaction, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives . Another synthesis method involves the reaction of 3-aryl-2-cyanothioacrylamides with α-thiocyanatoacetophenone or the Michael-type addition of cyanothioacetamide to α-bromochalcones .Molecular Structure Analysis
The molecular structure of this compound consists of a thiophene ring, which is a five-membered ring with one sulfur atom, attached to an amine group (NH2) and a carboxamide group (CONH2) .Chemical Reactions Analysis
Thiophene derivatives, including this compound, can undergo various chemical reactions. For instance, they can participate in condensation reactions such as the Gewald reaction . They can also react with HCHO and RNH2 under noncatalyzed Mannich conditions .Physical And Chemical Properties Analysis
This compound is a solid compound with a molecular weight of 142.18 . Its melting point is between 120-124 °C .Mechanism of Action
While the specific mechanism of action for 5-Aminothiophene-3-carboxamide is not mentioned in the retrieved papers, it’s worth noting that many thiophene derivatives exhibit a range of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Safety and Hazards
Future Directions
Thiophene derivatives, including 5-Aminothiophene-3-carboxamide, have been the focus of many scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, future research may focus on exploring the biological activities of this compound and its potential applications in medicinal chemistry.
properties
CAS RN |
760930-70-9 |
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Molecular Formula |
C5H6N2OS |
Molecular Weight |
142.18 g/mol |
IUPAC Name |
5-aminothiophene-3-carboxamide |
InChI |
InChI=1S/C5H6N2OS/c6-4-1-3(2-9-4)5(7)8/h1-2H,6H2,(H2,7,8) |
InChI Key |
JVAQQXURYHUTBJ-UHFFFAOYSA-N |
SMILES |
C1=C(SC=C1C(=O)N)N |
Canonical SMILES |
C1=C(SC=C1C(=O)N)N |
Origin of Product |
United States |
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